7-Methoxybenzofuran-2-carboxylic acid

• IUPAC Name: 7-methoxy-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C10H8O4/c1-13-7-4-2-3-6-5-8(10(11)12)14-9(6)7/h2-5H,1H3,(H,11,12)
• InChI Key: UOCNTRAAJNWDND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)O
• Molecular Formula: C10H8O4
• DSSTOX Substance ID: DTXSID40345644
• Molecular Weight: 192.17 g/mol
• CAS RN: 4790-79-8

Description

7-Methoxybenzofuran-2-carboxylic acid (7-MBF-2-COOH) is a naturally occurring phenolic compound with a wide range of applications in various scientific fields. It has been found to possess a number of biochemical and physiological effects and has been used in numerous laboratory experiments.

Scientific Research Applications

Synthesis of Novel Compounds 7-Methoxybenzofuran-2-carboxylic acid derivatives have been utilized in the synthesis of various novel polycyclic heteroaromatic compounds. These include fusions or bindings with pyrido[1,4]benzothiazine, thiazole, pyridine, and other complex structures, utilizing diverse reaction strategies (Patankar et al., 2008).

Natural Product Synthesis This compound has been integral in the total synthesis of natural products like vignafuran, 2-(4-hydroxy-2-methoxyphenyl)-6-methoxybenzofuran-3-carboxylic acid methyl ester, and coumestrol. These syntheses often involve complex steps like benzo[b]furan ring formation and carbonylative ring closure (Hiroya et al., 2000).

Optical Properties in Novel Derivatives Research has also delved into synthesizing novel derivatives from this compound, studying their optical properties such as UV-vis absorption and fluorescence. This is crucial for applications in material science and photophysics (Jiang et al., 2012).

Medicinal Chemistry In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for antimicrobial activity. These compounds have shown variable and modest activity against bacteria and fungi, indicating potential for further pharmaceutical exploration (Patel et al., 2011).

Metallation and Synthetic Utility The dianionic species derived from this compound, when treated at low temperatures, have shown utility as synthetic intermediates. These intermediates react with electrophiles and undergo ring opening, useful for synthesizing various benzofuran-2-carboxylic acids (Buttery et al., 1985).

Mechanism of Action

Mode of Action

Benzofuran compounds, a class to which 7-methoxybenzofuran-2-carboxylic acid belongs, are known to exhibit various biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Biochemical Pathways

Benzofuran compounds are known to interact with various biochemical pathways, but the exact pathways influenced by this compound require further investigation .

Result of Action

Benzofuran compounds are known to exhibit various biological activities, suggesting that this compound may have similar effects .

Synthesis routes and methods

Procedure details

To a suspension of o-vanillin (25.0 g) and potassium carbonate (28.4 g) in 2-butanone (10 ml) was added diethyl bromomalonate (49.1 g), and the mixture was refluxed under nitrogen atmosphere for 7 hours and cooled. To the mixture was added 1N hydrochloric acid, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine and dried with magnesium sulfate. Under reduced pressure, the solvent was evaporated, and the resulting red oil was suspended in a solution of potassium hydroxide (17.5 g) in ethanol (175 ml). The suspension was refluxed for 2 hours and cooled, and to the mixture was added water. The mixture was made acidic with 1N hydrochloric acid and extracted with ethyl acetate (twice). The organic layer was washed with water and saturated brine, and dried with magnesium sulfate. Under reduced pressure, the solvent was evaporated to give yellow solid of 7-methoxybenzofuran-2-carboxylic acid (11.8 g).

Q & A

Q1: What is the molecular structure and formula of 7-Methoxybenzofuran-2-carboxylic acid?

A1: this compound consists of a benzofuran core structure with a carboxylic acid substituent at the 2-position and a methoxy group at the 7-position.

Q2: Are there any studies on the Structure-Activity Relationship (SAR) of this compound and its derivatives?

A2: One study mentions the synthesis of novel derivatives of benzofuran-2-carboxylic acid []. While it focuses on different substituents, it highlights the possibility of modifying the benzofuran-2-carboxylic acid scaffold to explore its structure-activity relationship. Further research focusing on modifying the this compound structure could provide valuable insights into the impact of these modifications on its activity, potency, and selectivity as a potential anti-inflammatory agent.